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Compound of Interest

Compound Name: 4-Nitro-M-xylene

Cat. No.: B166903 Get Quote

An In-depth Technical Guide to the Material Safety of 4-Nitro-m-xylene for Scientific

Professionals

Introduction: A Proactive Approach to Laboratory
Safety
In the landscape of chemical research and pharmaceutical development, a profound

understanding of the materials in use is not merely a regulatory requirement but the bedrock of

scientific integrity and personnel safety. 4-Nitro-m-xylene (CAS No. 89-87-2), also known as

2,4-dimethyl-1-nitrobenzene, is a versatile intermediate in organic synthesis.[1][2][3][4]

However, its utility is matched by a significant hazard profile that demands rigorous adherence

to safety protocols. This guide moves beyond the standard template of a Material Safety Data

Sheet (MSDS) to provide a deeper, more contextual understanding of 4-Nitro-m-xylene,

enabling researchers to not only follow safety procedures but to comprehend the scientific

principles that underpin them.

Section 1: Chemical Identity and Physicochemical
Properties
A precise understanding of a chemical's properties is fundamental to its safe handling. 4-Nitro-
m-xylene is a yellow liquid at room temperature with a molecular structure that dictates its

reactivity and physical behavior.[2][4] Its relatively high flash point indicates it is a combustible

liquid but not highly flammable under standard laboratory conditions.[2][5] Furthermore, its
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density being greater than water and its poor water solubility are critical considerations for spill

containment and environmental fate.[4][6]

Property Value Source(s)

CAS Number 89-87-2 [2][3]

Molecular Formula C₈H₉NO₂ [3][6]

Molecular Weight 151.16 g/mol [6][7]

Appearance Yellow liquid [2][4]

Melting Point 5 - 9 °C (41 - 48.2 °F) [4][7]

Boiling Point
244 °C (471.2 °F) at 760

mmHg
[6][7]

Flash Point 107 - 121 °C (224.6 - 249.8 °F) [2][4][5]

Density ~1.117 - 1.135 g/mL [4][6]

Solubility
Insoluble in water; soluble in

ethanol and ether.
[4][6]

Synonyms
1,3-Dimethyl-4-nitrobenzene;

2,4-dimethyl-1-nitrobenzene
[1][2]

Section 2: Hazard Analysis and GHS Classification
According to the Globally Harmonized System (GHS), 4-Nitro-m-xylene is classified as

hazardous.[1][5] The primary concern is its acute toxicity via multiple routes of exposure: oral,

dermal, and inhalation.[5][7] This triple threat necessitates comprehensive protective

measures, as exposure can occur through accidental ingestion, skin contact, or breathing in

vapors or mists.
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GHS Classification
Hazard Class and
Category

Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled

The signal word associated with this classification is "Warning".[1][5][7] The hazard statements

underscore that even short-term exposure can lead to significant health effects.
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Primary Health Hazards of 4-Nitro-m-xylene

Routes of Exposure

Resulting Health Effects

4-Nitro-m-xylene

Dermal Contact
(Skin Absorption)

Inhalation
(Vapors/Mists)

Ingestion
(Swallowing)

Skin & Eye Irritation Systemic Toxicity:
Methemoglobinemia Respiratory Tract Irritation
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PPE Selection Workflow for 4-Nitro-m-xylene

Body & Hand Protection

Face & Eye Protection

Respiratory Protection

Task Involving
4-Nitro-m-xylene

Impervious Gloves
(e.g., Viton®, Nitrile - inspect prior to use)

Always Required
Flame-Resistant Lab Coat

& Protective Clothing

Always Required

Tightly-fitting Safety Goggles
(conforming to EN166 or NIOSH)Always Required

Use Fume Hood

Standard Procedure

If limits exceeded or irritation occurs:
Full-face respirator with organic

vapor/acid gas cartridge

Exception

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).

Detailed PPE Specifications:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EU

EN166 or US NIOSH standards. [1][2]* Skin Protection: Handle with chemical-impermeable

gloves (e.g., Viton®, nitrile rubber; always inspect for integrity before use). [1][7]Wear a lab

coat and other protective clothing to prevent skin exposure. [2]* Respiratory Protection: A

NIOSH-approved respirator with an organic vapor/acid gas cartridge should be used if

ventilation is inadequate or exposure limits are exceeded. [1][2][6]
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Section 5: Safe Handling, Storage, and
Incompatibility
Handling Protocols:

Preparation: Before handling, ensure all engineering controls are operational and

appropriate PPE is donned.

Location: Conduct all transfers and manipulations in a well-ventilated area, such as a

chemical fume hood. [1][2]3. Technique: Avoid contact with skin, eyes, and clothing. [2]Avoid

the formation of dust, mists, and aerosols. [1]Use non-sparking tools to prevent ignition. [1]4.

Hygiene: Wash hands and any exposed skin thoroughly after handling. [5]Do not eat, drink,

or smoke in areas where the chemical is used. [1][5] Storage Protocols:

Store in a tightly closed container. [1][2]* The storage area must be cool, dry, and well-

ventilated. [1][2]* Store away from incompatible materials, particularly strong oxidizing

agents and strong bases. [1][2][5]* Keep away from heat, sparks, and open flames. [8]

Chemical Incompatibility: 4-Nitro-m-xylene is incompatible with strong oxidizing agents and

strong bases. [1][2][6]Contact with these substances can lead to vigorous, potentially

hazardous reactions. Understanding these incompatibilities is crucial for preventing

accidental chemical reactions in storage or during experimental procedures.

Section 6: Emergency Procedures and First Aid
A clear, pre-defined emergency plan is critical. All laboratory personnel must be trained on

these procedures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.echemi.com/sds/4-nitro-13-dimethylbenzene-pid_Rock25360.html
https://pim-resources.coleparmer.com/sds/01151.pdf
https://pim-resources.coleparmer.com/sds/01151.pdf
https://www.echemi.com/sds/4-nitro-13-dimethylbenzene-pid_Rock25360.html
https://www.echemi.com/sds/4-nitro-13-dimethylbenzene-pid_Rock25360.html
https://www.fishersci.com/store/msds?partNumber=AC173871000&productDescription=4-NITRO-M-XYLENE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-nitro-13-dimethylbenzene-pid_Rock25360.html
https://www.fishersci.com/store/msds?partNumber=AC173871000&productDescription=4-NITRO-M-XYLENE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-nitro-13-dimethylbenzene-pid_Rock25360.html
https://pim-resources.coleparmer.com/sds/01151.pdf
https://www.echemi.com/sds/4-nitro-13-dimethylbenzene-pid_Rock25360.html
https://pim-resources.coleparmer.com/sds/01151.pdf
https://www.echemi.com/sds/4-nitro-13-dimethylbenzene-pid_Rock25360.html
https://pim-resources.coleparmer.com/sds/01151.pdf
https://www.fishersci.com/store/msds?partNumber=AC173871000&productDescription=4-NITRO-M-XYLENE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0554622&productDescription=2-NITRO-M-XYLENE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b166903?utm_src=pdf-body
https://www.echemi.com/sds/4-nitro-13-dimethylbenzene-pid_Rock25360.html
https://pim-resources.coleparmer.com/sds/01151.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6991
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Workflow

Immediate Actions

First Aid Protocols

Exposure Event
(Spill, Inhalation, etc.)

Ensure Scene Safety
(Remove ignition sources) Evacuate Area if Necessary Initiate First Aid

Inhalation:
Move to fresh air, give oxygen if needed.

Do not use mouth-to-mouth.

Skin Contact:
Remove contaminated clothing.

Flush with soap & water for 15+ min.

Eye Contact:
Flush with water for 15+ min.

Remove contact lenses if present.

Ingestion:
Rinse mouth. Do NOT induce vomiting.

Seek Immediate Medical Attention
(Inform physician of exposure to a

methemoglobin-forming agent)

Click to download full resolution via product page

Caption: Step-by-step workflow for emergency response to an exposure event.

Step-by-Step First Aid Measures:

Inhalation: Immediately move the victim to fresh air. [1][2]If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration (avoid mouth-to-mouth

resuscitation) and seek immediate medical attention. [1][2][5]* Skin Contact: Immediately

remove all contaminated clothing. [1][5]Flush the affected skin area with plenty of soap and

water for at least 15 minutes. [2][5]Seek medical attention. [2][5]* Eye Contact: Immediately

flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and

lower eyelids. [2][5]Remove contact lenses if present and easy to do. [6]Seek immediate
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medical attention. [2][5][6]* Ingestion: Do NOT induce vomiting. [2][5]Never give anything by

mouth to an unconscious person. [1][2]Rinse the mouth with water and get immediate

medical help. [1][2] Accidental Release Measures:

Isolate: Remove all sources of ignition and evacuate non-essential personnel. [1]2. Ventilate:

Ensure adequate ventilation of the spill area. [2]3. Contain: Use personal protective

equipment as outlined in Section 4. Absorb the spill with an inert material such as

vermiculite, sand, or earth. [2]4. Collect: Place the absorbed material into a suitable, closed

container for disposal using spark-proof tools. [1]5. Decontaminate: Clean the spill area

thoroughly.

Section 7: Disposal Considerations
Disposal of 4-Nitro-m-xylene and any contaminated materials must be conducted in

accordance with all applicable federal, state, and local environmental regulations. [1]Contents

should be disposed of at an approved waste disposal plant. [5][7]Do not allow the chemical to

enter drains or the environment. [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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